Cas no 2171154-87-1 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}hexanoic acid)

• Product Name: (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}hexanoic acid
• CAS No: 2171154-87-1
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 6223337
• PubChem ID: 165530644
• Update Time: 2025-06-12

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}hexanoic acid
• EN300-1563455
• (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-5-yl]formamido}hexanoic acid
• 2171154-87-1

• Inchi： 1S/C26H28N4O5/c1-3-4-13-21(25(32)33)27-24(31)22-14-23(29-30(22)2)28-26(34)35-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,14,20-21H,3-4,13,15H2,1-2H3,(H,27,31)(H,32,33)(H,28,29,34)/t21-/m0/s1
• InChI Key： PJUUUSNTFMGITF-NRFANRHFSA-N
• SMILES： O(C(NC1C=C(C(N[C@H](C(=O)O)CCCC)=O)N(C)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 123Ų

Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}hexanoic acid

Recent Advances in the Study of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}hexanoic acid (CAS: 2171154-87-1)

The compound (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}hexanoic acid (CAS: 2171154-87-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug development, particularly in the context of peptide synthesis and medicinal chemistry.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its role as a building block for peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure makes it a valuable intermediate in solid-phase peptide synthesis (SPPS), a widely used method for the production of peptides with high purity and yield. Studies have demonstrated that this compound exhibits excellent stability under standard SPPS conditions, making it a reliable choice for the incorporation of modified amino acids into peptide sequences.

In addition to its utility in peptide synthesis, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}hexanoic acid has been investigated for its potential biological activity. Preliminary in vitro studies suggest that derivatives of this compound may exhibit inhibitory effects on specific enzymatic targets, although further research is needed to fully elucidate its mechanism of action and therapeutic potential. The compound's unique pyrazole moiety is believed to contribute to its interaction with biological targets, making it a promising candidate for the development of novel enzyme inhibitors.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have facilitated the precise characterization of this compound and its derivatives. These techniques have been instrumental in ensuring the purity and quality of the synthesized material, which is critical for its application in pharmaceutical research. Furthermore, computational modeling studies have provided insights into the compound's conformational preferences and potential binding modes, aiding in the rational design of more potent analogs.

Looking ahead, the continued exploration of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-5-ylformamido}hexanoic acid and its derivatives holds great promise for the development of new therapeutic agents. Future research directions may include the optimization of its synthetic route, the exploration of its biological activities in more complex in vivo models, and the development of targeted delivery systems to enhance its efficacy. As the field of chemical biology continues to evolve, this compound is likely to remain a focal point of innovative research and drug discovery efforts.